(+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone

• CAS No.: 136410-27-0
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 5-ethoxy-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C14H19NO3/c1-3-18-14-9-8-13(16)15(14)10-11-4-6-12(17-2)7-5-11/h4-7,14H,3,8-10H2,1-2H3
• InChI Key: MFBSNWYKMJYOMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCC(=O)N1CC2=CC=C(C=C2)OC

Description

(+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2.25 g of 5-ethoxy-pyrrolidin-2-one, 1.23 g of hydrated potassium hydroxide and 0.2 g of tetra-n-butylammonium bromide in 45 cm3 of tetrahydrofuran, there is added, without exceeding 30° C., a solution of 3.5 g of 4-methoxybenzyl bromide in 15 cm3 of tetrahydrofuran. After agitating for 1 hour at ambient temperature, filtering and evaporating the solvent under reduced pressure, the residue is taken up with water and extracted with ethyl acetate. The extracts are dried and the solvent is evaporated under reduced pressure. The residue is distilled at 245° C. under 0.2 mbar. 3.10 g of the expected product is obtained.